Cas no 1105219-66-6 (1-(4-tert-butylbenzoyl)-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine)

• Product Name: 1-(4-tert-butylbenzoyl)-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine
• CAS No: 1105219-66-6
• MF: C₂₄H₂₆N₆O₂
• MW: 430.502244472504
• CID: 5793007
• Update Time: 2025-10-20

1-(4-tert-butylbenzoyl)-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine Chemical and Physical Properties

Names and Identifiers

• (4-tert-butylphenyl)-[4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl]methanone
• Methanone, [4-(1,1-dimethylethyl)phenyl][4-[3-(2-furanyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]-1-piperazinyl]-
• 1-(4-tert-butylbenzoyl)-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine

• Inchi： 1S/C24H26N6O2/c1-24(2,3)18-8-6-17(7-9-18)23(31)29-14-12-28(13-15-29)21-11-10-20-25-26-22(30(20)27-21)19-5-4-16-32-19/h4-11,16H,12-15H2,1-3H3
• InChI Key： HROKIQNKHZPLOM-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C(C)(C)C)C=C1)(N1CCN(C2=NN3C(C4=CC=CO4)=NN=C3C=C2)CC1)=O

Additional information on 1-(4-tert-butylbenzoyl)-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine

1-(4-Tert-butylbenzoyl)-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine: A Comprehensive Overview

The compound with CAS No. 1105219-66-6, known as 1-(4-Tert-butylbenzoyl)-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a piperazine ring system fused with a [1,2,4]triazolo[4,3-b]pyridazine moiety and substituted with a tert-butylbenzoyl group and a furan-based substituent. These structural features contribute to its potential applications in drug discovery and material science.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The [1,2,4]triazolo[4,3-b]pyridazine core is particularly interesting due to its ability to act as a scaffold for various bioactive molecules. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that analogs of this compound exhibit potent inhibitory activity against certain enzymes involved in neurodegenerative diseases. The presence of the furan group further enhances the molecule's versatility, as it can participate in hydrogen bonding and π-interactions, which are crucial for biological activity.

The synthesis of this compound involves a multi-step process that showcases the ingenuity of modern organic synthesis techniques. Key steps include the formation of the piperazine ring through nucleophilic substitution reactions and the construction of the triazolopyridazine moiety via cyclization reactions under specific conditions. The substitution patterns on the benzoyl group and the furan ring are critical for achieving the desired regioselectivity and reactivity during these steps.

In terms of pharmacokinetics, preliminary studies suggest that this compound has favorable absorption properties due to its lipophilic nature imparted by the tert-butyl group. However, further research is required to fully understand its bioavailability and metabolic pathways. Computational modeling studies using software like AutoDock have provided insights into its potential binding modes with target proteins, which could be instrumental in designing more effective drug candidates.

The application of this compound extends beyond pharmacology into materials science. Its rigid structure and conjugated system make it a promising candidate for use in organic electronics. Researchers have explored its potential as an electron transport material in organic light-emitting diodes (OLEDs), where its ability to facilitate charge transfer could enhance device efficiency.

In conclusion, 1-(4-Tert-butylbenzoyl)-4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazine represents a fascinating example of how structural complexity can lead to diverse functional properties. With ongoing advancements in synthetic methods and computational tools, this compound is poised to play a significant role in both therapeutic development and advanced materials research.